2,4-dichloro-6-[2-(8-methoxy-2-quinolinyl)vinyl]phenyl acetate

• IUPAC Name: [2,4-dichloro-6-[(E)-2-(8-methoxyquinolin-2-yl)ethenyl]phenyl] acetate
• InChI: InChI=1S/C20H15Cl2NO3/c1-12(24)26-20-14(10-15(21)11-17(20)22)7-9-16-8-6-13-4-3-5-18(25-2)19(13)23-16/h3-11H,1-2H3/b9-7+
• InChI Key: DSSPSOSHBOKJDE-VQHVLOKHSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1Cl)Cl)C=CC2=NC3=C(C=CC=C3OC)C=C2
• Isomeric SMILES: CC(=O)OC1=C(C=C(C=C1Cl)Cl)/C=C/C2=NC3=C(C=CC=C3OC)C=C2
• Molecular Formula: C20H15Cl2NO3
• Molecular Weight: 388.2 g/mol

Description

2,4-dichloro-6-[2-(8-methoxy-2-quinolinyl)vinyl]phenyl acetate, commonly known as DMQX, is a potent and selective antagonist of the ionotropic glutamate receptor subtype, AMPA receptors. It has been widely used in scientific research to investigate the role of AMPA receptors in various physiological and pathological processes.

Mechanism of Action

DMQX acts as a competitive antagonist of AMPA receptors, binding to the receptor at the glutamate-binding site and preventing the binding of glutamate. This results in the inhibition of calcium influx and downstream signaling pathways, leading to a decrease in excitatory neurotransmission.
Biochemical and Physiological Effects
DMQX has been shown to have a number of biochemical and physiological effects, including the inhibition of long-term potentiation (LTP), a cellular mechanism underlying learning and memory. It has also been shown to protect against excitotoxicity, a pathological process that occurs when excessive levels of glutamate lead to neuronal damage and death.

Advantages and Limitations for Lab Experiments

One advantage of DMQX is its potency and selectivity for AMPA receptors, allowing for specific targeting of this receptor subtype in experiments. However, its use can be limited by its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

Future research using DMQX may include investigating its potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies may explore the role of AMPA receptors in other physiological and pathological processes, such as pain perception and addiction. Finally, the development of more cost-effective and efficient synthesis methods for DMQX may enable broader use of this compound in scientific research.

Synthesis Methods

DMQX can be synthesized using a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 8-methoxy-2-quinolinecarboxaldehyde, which is then reacted with 2,4-dichloro-6-iodophenol to form the key intermediate. This intermediate is then coupled with vinyl magnesium bromide and subsequently acetylated to yield DMQX.

Scientific Research Applications

DMQX has been extensively used in scientific research to study the role of AMPA receptors in various physiological and pathological processes, including learning and memory, synaptic plasticity, epilepsy, and neurodegenerative diseases. It has been shown to be a potent and selective antagonist of AMPA receptors, blocking the influx of calcium ions and preventing the activation of downstream signaling pathways.